Pbtcps

• CAS No.: 83579-43-5
• Molecular Formula: C18H20IN3OS3
• Molecular Weight: 517.5 g/mol
• IUPAC Name: dimethyl-[3-[[2-(2-phenyl-1,3-thiazol-4-yl)-1,3-thiazole-4-carbonyl]amino]propyl]sulfanium;iodide
• InChI: InChI=1S/C18H19N3OS3.HI/c1-25(2)10-6-9-19-16(22)14-11-24-18(20-14)15-12-23-17(21-15)13-7-4-3-5-8-13;/h3-5,7-8,11-12H,6,9-10H2,1-2H3;1H
• InChI Key: OGSWAAQPUAALEB-UHFFFAOYSA-N
• SMILES: C[S+](C)CCCNC(=O)C1=CSC(=N1)C2=CSC(=N2)C3=CC=CC=C3.[I-]
• Synonyms: 3-(2'-phenyl-2,4'-bithiazole-4-carboxamido)propyldimethylsulfonium; 3-(2'-phenyl-2,4'-bithiazole-4-carboxamido)propyldimethylsulfonium iodide; PBTCPS

Description

PbTCPs (Pyrus bretschneideri TCP transcription factors) are plant-specific transcriptional regulators critical for growth and development in Chinese white pear. A total of 34 PbTCP genes were identified in Pyrus bretschneideri, with roles spanning flower induction, fruit lignification, and stone cell formation . These genes exhibit tissue-specific expression patterns:

• PbTCP2, 3, 12, 14, 15, 30: Highly expressed in petals .
• PbTCP10, 19, 22: Elevated in flowers and responsive to gibberellin (GA) treatment, suggesting roles in flowering regulation .
• PbTCP14, 15: Expression correlates with lignin accumulation and stone cell development during fruit maturation .
  Subcellular localization confirms that this compound function in the nucleus, consistent with their role as transcription factors .

Comparison with Similar Compounds

Comparison with TCP Genes in Related Rosaceae Species

TCP genes are conserved across Rosaceae, but their number and expression profiles vary significantly. Below is a comparative analysis:

Genomic Distribution of TCP Genes

Species	Number of TCP Genes	Key Functional Insights
Pyrus bretschneideri	34	Flower induction, stone cell formation
Malus domestica (apple)	52	Expanded gene family due to whole-genome duplication
Fragaria vesca (strawberry)	19	Smaller family size; roles in leaf development inferred
Prunus mume (Japanese apricot)	19	Floral development and stress responses
Rubus occidentalis (black raspberry)	17	Limited functional data available
Prunus avium (cherry)	14	Minimal genomic TCP representation

Key Insight: Malus domestica has the largest TCP family (52 genes), likely due to genome duplication events, whereas Prunus avium has the fewest (14 genes) .

Expression Patterns

Tissue-Specific Expression :

• PbTCP10, 19, 22 : Highly expressed in pear flowers; orthologs in Malus domestica (e.g., MdTCP10) show similar floral specificity .

Developmental Stage Comparison :

Gene	Peak Expression Stage (DAP)	Functional Role
PbTCP7	63 DAP	Late fruit maturation
PbTCP9/19	55 DAP	Early fruit development
PbTCP6/18	15 DAP	Bud-to-fruit transition

Contradictions in Evidence :

• This discrepancy may reflect experimental variability (e.g., tissue sampling stages) .

Functional Divergence

• Gibberellin Response : PbTCP10/19/22 respond to GA treatment, a trait shared with MdTCP genes in apple but absent in Prunus avium .

Data Tables

Table 1: Tissue-Specific Expression of PbTCP Genes

Gene	High-Expression Tissues	Notes
PbTCP2,3	Petals	Floral morphogenesis
PbTCP10	Sepals, Flowers	GA-responsive
PbTCP14/15	Fruit (55–63 DAP)	Linked to lignin biosynthesis
PbTCP26	Not expressed	Inactive across all tissues

Table 2: Comparative TCP Gene Counts in Rosaceae

Species	TCP Genes	Evolutionary Notes
Pyrus bretschneideri	34	Moderate family size; lineage-specific expansion
Malus domestica	52	Duplication-driven expansion
Fragaria vesca	19	Compact family; roles in leaves